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Compound of Interest

Compound Name:
2,3-

Bis(hydroxymethyl)naphthalene

Cat. No.: B141878 Get Quote

Essential Safety and Handling Guide for 2,3-
Bis(hydroxymethyl)naphthalene
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 2,3-Bis(hydroxymethyl)naphthalene, including personal protective equipment

(PPE), safe handling procedures, and disposal plans. Adherence to these guidelines is crucial

for minimizing risks and ensuring a safe laboratory environment.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 2,3-
Bis(hydroxymethyl)naphthalene is presented below. While specific toxicological data for this

compound is limited, information for a structural isomer, 1,8-Bis(hydroxymethyl)naphthalene,

and the parent compound, naphthalene, are included to provide context for potential hazards.
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Property Value Reference Compound Data

Appearance Solid N/A

Molecular Formula C₁₂H₁₂O₂ N/A

Molecular Weight 188.22 g/mol N/A

Melting Point Not available

1,8-

Bis(hydroxymethyl)naphthalen

e: Not available

Boiling Point Not available Naphthalene: 218 °C (424 °F)

Flash Point Not available Naphthalene: 88 °C (190 °F)

Stability Stable under normal conditions
Naphthalene is a stable

compound.

Reactivity
Reacts with strong oxidizing

agents.

Naphthalene can form

explosive mixtures with air

upon intense heating.

Toxicity

Toxicological properties have

not been fully investigated.

May cause skin, eye, and

respiratory tract irritation.

Naphthalene is suspected of

causing cancer.

Personal Protective Equipment (PPE)
When handling 2,3-Bis(hydroxymethyl)naphthalene, the following personal protective

equipment is mandatory to prevent exposure.
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Protection Type Required PPE
Specifications and Best
Practices

Eye and Face Protection
Safety goggles or a face

shield.

Must meet ANSI Z87

standards.[1] Safety glasses

should include side shields.[1]

Skin Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or PVC

recommended) and a lab coat.

Gloves should be inspected

before use and changed

frequently.[2][3] A lab coat

should be worn to protect

clothing and skin.

Respiratory Protection NIOSH-approved respirator.

Required when working

outside of a chemical fume

hood or when there is a risk of

generating dust.[4]

Footwear Closed-toe shoes.

Shoes should be made of a

material that offers protection

from chemical spills.[1]

Operational Plan: Safe Handling Procedures
Adherence to the following step-by-step protocol is mandatory to ensure the safety of all

personnel when handling 2,3-Bis(hydroxymethyl)naphthalene.

Engineering Controls:

Ventilation: Always handle this compound in a well-ventilated area. A chemical fume hood is

required for all procedures that may generate dust or aerosols.[5]

Containment: Use a designated area for handling this chemical to prevent cross-

contamination.[3]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Confirm that a safety shower and eyewash station are accessible.
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Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize dust inhalation. Use appropriate tools to handle the solid material.

During the Experiment: Keep all containers with the chemical tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[4]

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete.

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[4][5] The storage container should be clearly

labeled.

Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[4] Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Disposal Plan
All waste containing 2,3-Bis(hydroxymethyl)naphthalene must be treated as hazardous

waste.

Solid Waste: Collect all solid waste, including contaminated gloves, paper towels, and pipette

tips, in a designated and clearly labeled hazardous waste container.[3]

Liquid Waste: Collect all liquid waste in a separate, labeled hazardous waste container.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations. Do

not dispose of this chemical down the drain.
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Workflow for Handling 2,3-
Bis(hydroxymethyl)naphthalene

1. Preparation

2. Handling

3. Post-Handling & Storage

4. Waste Disposal

Emergency Protocol

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Verify Access to Safety Shower & Eyewash

Weigh and Transfer in Fume Hood

Proceed to Handling

Perform Experimental Work

Keep Containers Closed Exposure Event
(Spill, Splash, Inhalation)

If Exposure Occurs

Decontaminate Work Area

Complete Experiment

Store Chemical in Designated Area

Wash Hands Thoroughly

Segregate Solid and Liquid Waste

Initiate Disposal

Label Waste Containers Clearly

Dispose According to Regulations

Follow First Aid Procedures
(Wash Skin, Flush Eyes, etc.)

Seek Medical Attention

Report Incident
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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